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Compound of Interest

Compound Name: Plantanone B

Cat. No.: B12408647 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Plantanone B, also known as Kaempferol 3-O-rhamnosylgentiobioside, is a flavonoid

glycoside that has garnered interest for its potential therapeutic properties. It has demonstrated

notable antioxidant and anti-inflammatory activities.[1][2][3] Specifically, Plantanone B has

been shown to be a potent inhibitor of cyclooxygenase-1 (COX-1) and a moderate inhibitor of

cyclooxygenase-2 (COX-2), suggesting its utility in research related to inflammation and pain.

[1][3] This document provides detailed application notes and protocols for the use of

Plantanone B in cell culture experiments, including information on its solubility, preparation of

stock and working solutions, and relevant signaling pathways.
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Property Data Reference(s)

Molecular Formula C₃₃H₄₀O₂₀ [2][4]

Molecular Weight 756.66 g/mol [2][4]

CAS Number 55780-30-8 [2][4][5]

Solubility

Soluble in DMSO and ethanol.

Sparingly soluble in aqueous

solutions.

[6]

IC₅₀ (Antioxidant) 169.8 ± 5.2 µM (DPPH assay) [1]

IC₅₀ (COX-1, ovine) 21.78 ± 0.20 µM [1]

IC₅₀ (COX-2, ovine) 44.01 ± 0.42 µM [1]

Storage (Powder) -20°C for up to 2 years. [2]

Storage (Stock in DMSO)

-20°C for up to 1 month, or

-80°C for up to 6 months.

Avoid repeated freeze-thaw

cycles.

[1]

Signaling Pathways Affected by Plantanone B
Plantanone B, as a flavonoid, is known to modulate inflammatory signaling pathways. Its

inhibitory action on COX enzymes is a key mechanism. Furthermore, related flavonoids have

been shown to impact major inflammatory cascades such as the Nuclear Factor-kappa B (NF-

κB) and Mitogen-Activated Protein Kinase (MAPK) pathways. The diagram below illustrates the

putative inhibitory effects of Plantanone B on these pathways.
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Figure 1: Putative inhibitory mechanism of Plantanone B on inflammatory signaling pathways.
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Experimental Protocols
Preparation of Plantanone B Stock Solution (10 mM in
DMSO)
Materials:

Plantanone B (powder)

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Calculate the required mass of Plantanone B: To prepare a 10 mM stock solution, use the

following formula: Mass (mg) = 10 mM * 756.66 g/mol * Volume (L) For 1 mL of stock

solution: Mass = 10 * 756.66 * 0.001 = 7.57 mg

Weighing: Carefully weigh out the calculated amount of Plantanone B powder and place it in

a sterile microcentrifuge tube.

Dissolution: Add the appropriate volume of DMSO to the tube. For example, add 1 mL of

DMSO to 7.57 mg of Plantanone B.

Mixing: Vortex the solution thoroughly until the Plantanone B is completely dissolved. Gentle

warming (e.g., in a 37°C water bath) may aid dissolution.

Sterilization (Optional): If required, the stock solution can be sterilized by filtering through a

0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

tubes to minimize freeze-thaw cycles.[1] Store the aliquots at -20°C for short-term storage

(up to 1 month) or -80°C for long-term storage (up to 6 months).[1]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b12408647?utm_src=pdf-body
https://www.benchchem.com/product/b12408647?utm_src=pdf-body
https://www.benchchem.com/product/b12408647?utm_src=pdf-body
https://www.benchchem.com/product/b12408647?utm_src=pdf-body
https://www.benchchem.com/product/b12408647?utm_src=pdf-body
https://www.benchchem.com/product/b12408647?utm_src=pdf-body
https://www.medchemexpress.com/plantanone-b.html
https://www.medchemexpress.com/plantanone-b.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12408647?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation of Working Solution in Cell Culture Medium
Important Considerations:

The final concentration of DMSO in the cell culture medium should be kept low, typically ≤

0.5%, to avoid solvent-induced cytotoxicity.

It is crucial to include a vehicle control (medium with the same final concentration of DMSO)

in all experiments.

Procedure:

Thawing: Thaw a single aliquot of the Plantanone B stock solution at room temperature.

Dilution: Perform a serial dilution of the stock solution into pre-warmed, complete cell culture

medium to achieve the desired final concentration.

Example for a 10 µM working solution from a 10 mM stock:

First, prepare an intermediate dilution by adding 1 µL of the 10 mM stock to 999 µL of

culture medium (results in a 10 µM solution).

Alternatively, for a larger volume, add 10 µL of the 10 mM stock to 9.99 mL of culture

medium.

Mixing: Gently mix the working solution by pipetting or inverting the tube.

Immediate Use: Use the freshly prepared working solution to treat the cells immediately. Do

not store diluted aqueous solutions of Plantanone B for extended periods.

General Protocol for Cell Treatment
Materials:

Cultured cells in multi-well plates, flasks, or dishes

Complete cell culture medium

Plantanone B working solution
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Vehicle control (medium with DMSO)

CO₂ incubator (37°C, 5% CO₂)

Procedure:

Cell Seeding: Seed the cells at an appropriate density in culture vessels and allow them to

adhere and grow, typically for 24 hours, until they reach the desired confluency.

Aspiration: Carefully aspirate the old culture medium from the wells.

Treatment: Add the appropriate volume of the prepared Plantanone B working solution to

the corresponding wells. Add the vehicle control solution to the control wells.

Incubation: Return the culture plate to the CO₂ incubator and incubate for the desired

experimental duration (e.g., 24, 48, or 72 hours).

Downstream Analysis: Following incubation, the cells can be harvested for various

downstream analyses, such as cell viability assays (e.g., MTT, WST-1), gene expression

analysis (e.g., qPCR, Western blot), or cytokine measurement (e.g., ELISA).

Experimental Workflow
The following diagram outlines the general workflow for conducting a cell culture experiment

with Plantanone B.

Figure 2: General experimental workflow for using Plantanone B in cell culture.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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